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Compound of Interest

Compound Name: DL-Mannitol-13C

Cat. No.: B15555174 Get Quote

Technical Support Center: DL-Mannitol-13C
Measurements
Welcome to the technical support center for DL-Mannitol-13C measurements. This resource is

designed for researchers, scientists, and drug development professionals to help troubleshoot

and resolve common issues encountered during their experiments.

Troubleshooting Guides
This section provides solutions to specific problems you might encounter.

Problem: I am seeing unexpected peaks in my 13C NMR spectrum.

This is a common issue that can arise from several sources. Follow this guide to identify and

resolve the source of the contamination.

1. Identify the Source of the Unexpected Peaks:

Consult Chemical Shift Tables: Compare the chemical shifts of the unknown peaks with

tables of common laboratory solvents and contaminants.

Run a Blank Spectrum: Acquire a 13C NMR spectrum of the deuterated solvent from the

same bottle used for your sample preparation. This will help identify solvent impurities or

contaminants in the NMR tube.
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Check Sample Handling Procedures: Review your sample preparation workflow for potential

sources of contamination.

Troubleshooting Flowchart for Unexpected Peaks:
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Unexpected Peaks Observed

Run a blank spectrum
(solvent only)

Peaks present in blank?

Contaminated Solvent or NMR Tube.
- Use a fresh bottle of solvent.

- Thoroughly clean NMR tubes.

Yes

Peaks are from the sample or
handling process.

No

Review sample preparation.
- Clean glassware?
- Filtered sample?

Potential Contamination Source

Silicone Grease
(from glassware)

~0 ppm

Plasticizer
(from tubing/containers)

Aromatic region

Other Reagents
(buffers, media)

Various

Impurity in Mannitol
(e.g., Sorbitol)

~60-75 ppm

Re-purify sample or use
high-purity reagents.
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DL-Mannitol-13C (extracellular)

Mannitol-1-Phosphate-13C

PTS System

Fructose-6-Phosphate-13C

M1PDH

Glycolysis Pentose Phosphate Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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